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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B600488 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide comprehensive guidance on the use of 13-
Dehydroxyindaconitine as a chemical standard in research and drug development. Detailed

protocols for its handling, preparation, and analysis are outlined to ensure accurate and

reproducible results.

Introduction
13-Dehydroxyindaconitine is a naturally occurring diterpenoid alkaloid isolated from the roots

of Aconitum kusnezoffii Reichb[1]. As a well-characterized compound, it serves as an essential

reference standard in various scientific applications, including natural product chemistry,

pharmacology, and quality control processes in the pharmaceutical industry[1]. Its known

biological activities, such as antioxidant, anti-inflammatory, and anticancer effects, also make it

a valuable tool for mechanistic studies[1][2].

Physicochemical Properties and Data
Proper characterization of a chemical standard is fundamental to its application. The key

physicochemical data for 13-Dehydroxyindaconitine are summarized in the table below.
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Property Value

Molecular Formula C₃₄H₄₇NO₉[1][3]

Molecular Weight 613.74 g/mol [1]

CAS Number 77757-14-3[3]

Purity (typical) ≥98%[1]

Appearance White to off-white powder

Solubility Soluble in methanol, ethanol, DMSO

Storage Store at -20°C for long-term stability[3]

Applications in Research and Drug Development
13-Dehydroxyindaconitine is a versatile chemical standard with a range of applications:

Reference Standard in Phytochemical Analysis: Used for the identification and quantification

of this specific alkaloid in plant extracts and herbal preparations.

Pharmacological Research: Employed in studies investigating its antioxidant, anti-

inflammatory, and anticancer properties to elucidate its mechanism of action[1].

Drug Discovery and Development: Serves as a reference compound in the development of

new therapeutic agents based on natural products[1].

Quality Control: Utilized as a marker compound for the standardization of herbal medicinal

products containing Aconitum species.

Experimental Protocols
Preparation of Standard Stock Solutions
Accurate preparation of stock solutions is critical for quantitative analysis.

Materials:

13-Dehydroxyindaconitine powder (≥98% purity)
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Analytical balance

Volumetric flasks (Class A)

Methanol (HPLC grade) or DMSO

Pipettes and tips

Protocol:

Allow the vial of 13-Dehydroxyindaconitine to equilibrate to room temperature before

opening to prevent moisture condensation.

Accurately weigh a specific amount of the powder (e.g., 1.0 mg) using an analytical balance.

Transfer the weighed powder to a volumetric flask (e.g., 10 mL).

Add a small amount of the chosen solvent (e.g., 5 mL of methanol) to dissolve the powder

completely. Sonication may be used to aid dissolution.

Once dissolved, add the solvent to the mark on the volumetric flask.

Cap the flask and invert it several times to ensure a homogenous solution. This results in a

stock solution of a known concentration (e.g., 100 µg/mL).

Store the stock solution in a tightly sealed, light-protected container at -20°C.

Preparation of Calibration Standards
Protocol:

Prepare a series of working standard solutions by serially diluting the stock solution with the

appropriate solvent.

For example, to prepare a 10 µg/mL standard, pipette 1 mL of the 100 µg/mL stock solution

into a 10 mL volumetric flask and dilute to the mark with the solvent.

Prepare a range of concentrations to cover the expected concentration of the analyte in the

samples. A typical calibration curve might include concentrations from 0.1 µg/mL to 50
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µg/mL.

Standard Preparation Workflow

Weigh 13-Dehydroxyindaconitine Dissolve in Solvent Prepare Stock Solution
(e.g., 100 µg/mL) Serial Dilution Prepare Calibration Standards

(e.g., 0.1-50 µg/mL)

Antioxidant Mechanism

13-Dehydroxyindaconitine

Neutralization

Reactive Oxygen Species (ROS)
(Free Radicals)

Oxidative Stress

Cellular Damage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-inflammatory Pathway

Inflammatory Stimulus

Inflammatory Signaling Pathways
(e.g., NF-κB)

Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6)

13-Dehydroxyindaconitine

Inhibition

Apoptosis Induction in Cancer Cells

13-Dehydroxyindaconitine

Mitochondrial Disruption

Caspase Activation

Apoptosis
(Programmed Cell Death)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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